Cas no 169219-08-3 (2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine)

2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine is a protected glycosyl amino acid derivative widely used in glycopeptide synthesis. The acetyl groups on the mannopyranosyl moiety provide stability during solid-phase peptide synthesis (SPPS), while the Fmoc-protected threonine enables selective deprotection under mild basic conditions. This compound is particularly valuable for introducing O-linked mannose residues into peptide backbones, facilitating the study of glycosylation effects on protein structure and function. Its high purity and well-defined stereochemistry ensure reliable coupling efficiency, making it a preferred choice for researchers in glycobiology and medicinal chemistry. The product is typically employed in automated peptide synthesizers, offering compatibility with standard Fmoc-based protocols.
2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine structure
169219-08-3 structure
Product Name:2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
CAS No:169219-08-3
MF:C33H37NO14
MW:671.6452
MDL:MFCD05663659
CID:2950351
PubChem ID:329824939
Update Time:2025-05-28

2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine Chemical and Physical Properties

Names and Identifiers

    • Fmoc-L-Thr((Ac)4-α-D-Man)-OH
    • N-α-(9-Fluorenylmethyloxycarbonyl)-O-β-(2,3,4,6-tetra-O-acetyl-α-D-mannopyranosyl)-L-threonine
    • Man-Thr
    • MANNOSYLATED L-THREONINE
    • Fmoc-L-Thr(α-D-Man(Ac)4)-OH
    • FMOC-L-THR(ALPHA-D-MANAC4)-OH
    • N-Fmoc-O-(2,3,4,6-tetra-O-acetyl-a-D-mannopyranosyl)-L-thereonine
    • N-FMOC-O-(2,3,4,6-TETRA-O-ACETYL-ALPHA-D-MANNOPYRANOSYL)-L-THREONINE
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-(2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranosyl)-L-threonine
    • N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-O-(2,3,4,6-TETRA-O-ACETYL-ALPHA-D-MANNOPYRANOSYL)-L-THREONINE
    • Fmoc-L-Thr(alpha-D-Man(Ac)4)-OH
    • (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxybutanoic acid
    • AG1012
    • N-[(9H-Fluorene-9-ylmethoxy)carbonyl]-O-(2-O,3-O,4-O,6-O-tetraacetyl-alpha-D-mannopyranosyl)-L-threonine
    • Fmoc-L-Thr(beta-D-Man(Ac)4)-OH
    • AKOS037643234
    • L-Threonine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(2,3,4,6-tetra-O-acetyl-a-D-mannopyranosyl)-
    • 169219-08-3
    • AS-11153
    • MFCD05663659
    • ZINC162417085
    • N-(((9H-fluoren-9-yl)methoxy)carbonyl)-O-((2S,3S,4S,5R,6R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yl)-L-threonine
    • 2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
    • MDL: MFCD05663659
    • Inchi: 1S/C33H37NO14/c1-16(27(31(39)40)34-33(41)43-14-25-23-12-8-6-10-21(23)22-11-7-9-13-24(22)25)44-32-30(47-20(5)38)29(46-19(4)37)28(45-18(3)36)26(48-32)15-42-17(2)35/h6-13,16,25-30,32H,14-15H2,1-5H3,(H,34,41)(H,39,40)/t16-,26-,27+,28-,29+,30+,32+/m1/s1
    • InChI Key: PTSXZIRHPAUPGC-CVPHCDLXSA-N
    • SMILES: O1[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)O[C@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

  • Exact Mass: 671.22140485g/mol
  • Monoisotopic Mass: 671.22140485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 17
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 199

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.7E-3 g/L) (25 ºC),

2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T207535-5mg
2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
169219-08-3
5mg
$ 295.00 2022-06-03
TRC
T207535-10mg
2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
169219-08-3
10mg
$ 490.00 2022-06-03
TRC
T207535-25mg
2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
169219-08-3
25mg
$ 975.00 2022-06-03
abcr
AB496934-100 mg
Fmoc-L-Thr(alpha-D-man(ac)4)-oh, 95%; .
169219-08-3 95%
100MG
€975.00 2022-03-01
BAI LING WEI Technology Co., Ltd.
1868710-25MG
Fmoc-L-Thr((Ac)4-α-D-Man)-OH, 95%
169219-08-3 95%
25MG
¥ 2705 2022-04-26
TRC
T207535-50mg
2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
169219-08-3
50mg
$115.00 2023-05-17
TRC
T207535-250mg
2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
169219-08-3
250mg
$517.00 2023-05-17
TRC
T207535-500mg
2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl-(N2-Fmoc)-L-threonine
169219-08-3
500mg
$ 800.00 2023-09-06
abcr
AB496934-100mg
Fmoc-L-Thr(alpha-D-man(ac)4)-oh, 95%; .
169219-08-3 95%
100mg
€975.00 2024-08-02
abcr
AB496934-250mg
Fmoc-L-Thr(alpha-D-man(ac)4)-oh, 95%; .
169219-08-3 95%
250mg
€1950.00 2024-08-02
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.